Cas no 82342-56-1 (Isoquinoline, 2-benzoyl-1,2,3,4-tetrahydro-)

• Product Name: Isoquinoline, 2-benzoyl-1,2,3,4-tetrahydro-
• CAS No: 82342-56-1
• MF: C₁₆H₁₅NO
• MW: 237.296404123306
• CID: 1806607
• PubChem ID: 3831155
• Update Time: 2025-04-21

Isoquinoline, 2-benzoyl-1,2,3,4-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 2-benzoyl-1,2,3,4-tetrahydro-
• 3,4-dihydro-1H-isoquinolin-2-yl(phenyl)methanone
• N-benzoyl-1,2,3,4-tetrahydroisoquinoline
• SCHEMBL4279383
• 82342-56-1
• Oprea1_155249
• AKOS003865512
• (3,4-Dihydroisoquinolin-2(1H)-yl)(phenyl)methanone
• ST51036431
• DTXSID10397034

• Inchi： 1S/C16H15NO/c18-16(14-7-2-1-3-8-14)17-11-10-13-6-4-5-9-15(13)12-17/h1-9H,10-12H2
• InChI Key： QXUMOIJXVLZMFC-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)N1CC2C=CC=CC=2CC1

Computed Properties

• Exact Mass: 237.115364102g/mol
• Monoisotopic Mass: 237.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Benzylisoquinolines